Cas no 79645-01-5 (1,3-dimethyl-1-nitrosothiourea)

• Product Name: 1,3-dimethyl-1-nitrosothiourea
• CAS No: 79645-01-5
• MF: C₃H₇N₃OS
• MW: 133.172178506851
• CID: 1797629
• PubChem ID: 3437312
• Update Time: 2025-04-21

1,3-dimethyl-1-nitrosothiourea Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-1-nitrosothiourea
• AC1MPLPV
• CTK2H8960
• N-nitroso-1,3-dimethylthiourea
• N1,N3-dimethyl-N1-nitrosothiourea
• AKOS006350108
• NSC44575
• 1-Nitroso-1,3-dimethyl-thioharnstoff
• 1,3-dimethyl-1-nitroso-thiourea
• AC1MPLPV; CTK2H8960; N-nitroso-1,3-dimethylthiourea; N1,N3-dimethyl-N1-nitrosothiourea; AKOS006350108; NSC44575; 1-Nitroso-1,3-dimethyl-thioharnstoff; 1,3-dimethyl-1-nitroso-thiourea;
• 79645-01-5
• DTXSID40392476
• NSC-44575
• Thiourea, N,N'-dimethyl-N-nitroso-
• SCHEMBL23094476
• EN300-7134196
• 1,3-dimethyl-3-nitrosothiourea

• Inchi： 1S/C3H7N3OS/c1-4-3(8)6(2)5-7/h1-2H3,(H,4,8)
• InChI Key： IUCMUVKUUCOJLI-UHFFFAOYSA-N
• SMILES： S=C(NC)N(C)N=O

Computed Properties

• Exact Mass: 133.03111
• Monoisotopic Mass: 133.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76.8Ų

Experimental Properties

• PSA: 44.7
• LogP: 0.49480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds